1-Chloro-3,3,4-trimethylpentan-2-one

• CAS No.: 83391-86-0
• Molecular Formula: C8H15ClO
• Molecular Weight: 162.66 g/mol
• IUPAC Name: 1-chloro-3,3,4-trimethylpentan-2-one
• InChI: InChI=1S/C8H15ClO/c1-6(2)8(3,4)7(10)5-9/h6H,5H2,1-4H3
• InChI Key: QIPBQNQYCHHRLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C)C(=O)CCl

Description

1-Chloro-3,3,4-trimethylpentan-2-one is a useful research compound. Its molecular formula is C8H15ClO and its molecular weight is 162.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

238 g (1 mol) of 1-chloro-2-phenoxy-3,3,4-trimethyl-pent-1-ene are stirred with 500 g of formic acid and 50 g of concentrated hydrochloric acid for 2 hours at 80° C. The mixture is diluted with methylene chloride, and is washed once with water and four times with dilute sodium hydroxide solution. After the mixture has been dried over sodium sulphate, the solvent is stripped off in vacuo, and the residue is distilled over a column. 125 to 135 g (77-83% of theory) of 1-chloro-3,3,4-trimethyl-pentan-2-one of boiling point 88°-93° C./16 mbar are obtained. ##STR17##